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Section 1: Hazard Identification and GHS
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Compound of Interest |

Compound Name: Bis(trimethylsilyl) phosphite
CAS No.: 3663-52-3
Cat. No.: B1370114
- 7

Bis(trimethylsilyl) phosphite is classified as a hazardous substance. The primary risks
associated with this chemical are its flammability and its irritant effects on the skin, eyes, and
potentially the respiratory system.[4][5] Exposure can lead to significant irritation, and
appropriate precautions must be taken to prevent all routes of personal contact.[6]

Under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
BTSP is categorized as follows:

Hazard Class Category Hazard Statement Pictogram

o H226: Flammable
Flammable Liquids Category 3 o &
liquid and vapor

L H315: Causes skin
Skin Irritation Category 2 L !
irritation

) L H319: Causes serious
Serious Eye Irritation Category 2 o !
eye irritation

Specific Target Organ
o ] H335: May cause
Toxicity (Single Category 3 _ . !
respiratory irritation
Exposure)

Data compiled from multiple sources.[4][5][7]
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Signal Word: Warning[5][7]
Key Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[4]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[7]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]

Section 2: Chemical and Physical Properties

Understanding the physicochemical properties of BTSP is fundamental to its safe handling and
use in experimental design. It is a combustible, moisture-sensitive liquid.[4][6]

Property Value

Molecular Formula C6H1903PSi2[1]
Molecular Weight 226.36 g/mol [1]
Appearance Clear colorless liquid[6]
Density 0.968 g/mL at 20 °C[2]
Boiling Point 77-79 °C at 11 mm Hg[2]
Flash Point 58 °C[3][5]

o Reacts with water.[6] Incompatible with strong
Reactivity e
oxidizing agents.[4]

Section 3: Safe Handling and Storage Protocols
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A self-validating safety protocol is one where the steps inherently mitigate the identified risks.
The following protocol for handling bis(trimethylsilyl) phosphite is designed with this principle
in mind, addressing its flammability, irritant nature, and moisture sensitivity.

Experimental Protocol: Handling Bis(trimethylsilyl) phosphite

e Preparation and Hazard Review: Before handling, review this guide and the supplier-specific
Safety Data Sheet (SDS). Ensure the location of the nearest safety shower and eyewash
station is known.[7]

e Engineering Controls: All manipulations of BTSP must be conducted within a certified
chemical fume hood to manage flammable vapors and prevent inhalation.[4] Ensure the
work area is free of ignition sources such as open flames, hot plates, and spark-producing
equipment.[4]

e Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in Section 4.
This includes, at a minimum, safety goggles, chemical-resistant gloves (e.g., nitrile), and a
flame-retardant lab coat.

e Chemical Dispensing: Ground and bond containers when transferring the liquid to prevent
static discharge, a potential ignition source.[8] Use only non-sparking tools for transfers.[9]
As the material is moisture-sensitive, consider dispensing under an inert atmosphere (e.g.,
nitrogen or argon).[6]

o Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after
handling is complete.[7] Decontaminate all equipment and the work surface.

o Waste Disposal: All BTSP-contaminated waste is considered hazardous. Dispose of it in a
designated, properly labeled hazardous waste container for collection by environmental
health and safety personnel.[4]

Storage Requirements:

o Store in a cool, dry, well-ventilated area.[6] Recommended storage temperature is 2-8°C.[2]

[3]

o Keep containers tightly sealed to prevent exposure to moisture and air.[6]
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o Store away from incompatible materials, particularly strong oxidizing agents, acids, and
alcohols.[4][9]

e The storage area should be free of ignition sources.[6]

Section 4: Personal Protective Equipment (PPE)
Workflow

The selection of PPE is a critical control measure. The following diagram illustrates the
decision-making process for ensuring adequate protection when working with
bis(trimethylsilyl) phosphite.
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Risk Assessment

Task: Handling
Bis(trimethylsilyl) phosphite

Identify Hazards:
- Flammable Liquid
- Skin/Eye Irritant
- Inhalation Hazard

-

Hierarchy of Controls

Engineering Controls
(Fume Hood)

Administrative Controls
(SOP Review, Training)

Personal Protective Equipment
(Last Line of Defense)

- J

Specific PRE Selection

Eye Protection: Skin Protection: Respiratory Protection:

- Chemical-Resistant Gloves
- Lab Coat

Chemical Safety Goggles
(EN 166 Compliant)

(If hood fails or for spills)
Type A-P Filter Respirator

Click to download full resolution via product page

Caption: PPE selection workflow for handling bis(trimethylsilyl) phosphite.
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Section 5: Emergency Procedures

In the event of an exposure or spill, a rapid and informed response is crucial.

First-Aid Measures

Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is

) difficult or they feel unwell, seek immediate

Inhalation : . . .
medical attention.[4] If not breathing, provide

artificial respiration.[10]

Immediately remove all contaminated clothing.
) Flush skin with plenty of soap and water for at
Skin Contact ] o
least 15 minutes. If skin irritation occurs, get

medical advice/attention.[4][7]

Immediately rinse cautiously with water for at

least 15 minutes, holding eyelids open. Remove
Eye Contact contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical

attention from an ophthalmologist.[4][7][11]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[7][10]

Spill and Leak Response Protocol

Evacuate: Clear the immediate area of all personnel.[6]

Control Ignition Sources: Remove all sources of ignition from the spill area.[6]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Containment (Minor Spill): For small spills, cover with a suitable non-flammable absorbent
material (e.g., sand, vermiculite).
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Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, sealed container for hazardous waste disposal.[7][11]

Decontamination: Clean the spill area thoroughly.

Major Spill: For large spills, evacuate the laboratory, alert emergency responders, and move
upwind from the spill.[6]

Firefighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide (CO2).[4][6][7]

Unsuitable Media: Do not use a direct stream of water, as the material reacts with water.[6]

Specific Hazards: The substance is combustible.[6] Fire may produce irritating, corrosive, or
poisonous fumes, including carbon oxides (CO, CO2), phosphorus oxides (POx), and silicon
dioxide (Si02).[4][6]

Protective Equipment: Firefighters must wear full body protective clothing and self-contained
breathing apparatus (SCBA).[6]

Section 6: Disposal Considerations

All waste containing bis(trimethylsilyl) phosphite, including empty containers and

contaminated materials, must be treated as hazardous waste.[6]

Do not dispose of the material with municipal waste or allow it to enter drains or sewer
systems.[7]

All waste must be handled in accordance with local, state, and federal regulations.[6]

Consult your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to ensure proper disposal.[7] Contaminated packaging
should be disposed of in the same manner as the unused product.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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